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Compound of Interest

Compound Name: 1-Eicosanol-d41

Cat. No.: B1491354 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for 1-Eicosanol-d41, a deuterated form of 1-Eicosanol.

Physical and Chemical Properties
Understanding the properties of 1-Eicosanol-d41 is the first step in safe handling. The

following table summarizes its key quantitative data.

Property Value

Appearance White powder/solid

Melting Point 62 - 66 °C / 147.2 - 150.8 °F[1][2]

Flash Point 194 °C / 381.2 °F[1][2]

Solubility Slightly soluble in water[1][2]

Molecular Formula C20H42O (for non-deuterated form)[1]

Molecular Weight 298.54 g/mol (for non-deuterated form)[1]

Operational Plan: From Receipt to Use
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A systematic approach to handling 1-Eicosanol-d41 will minimize exposure risks and ensure

laboratory safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, and well-ventilated place.[1]

Recommended storage is at room temperature.[3]

Keep away from incompatible materials such as strong oxidizing agents.[1][3]

2. Handling and Personal Protective Equipment (PPE):

All handling of 1-Eicosanol-d41 should be conducted in a well-ventilated area, preferably

within a laboratory fume hood to minimize inhalation of dust or aerosols.[3]

Avoid direct contact with skin and eyes.[1][3]

The following PPE is mandatory when handling this compound:

PPE Category Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][3]

To protect against dust

particles and potential

splashes.

Hand Protection
Nitrile gloves or other

appropriate protective gloves.
To prevent skin contact.

Body Protection
A lab coat or impervious

clothing.[3]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1][2]

A respirator may be necessary

if handling large quantities or if

dust cannot be controlled.

3. Emergency Procedures:
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Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least

15 minutes. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Seek immediate medical assistance.[1][3]

Disposal Plan
Proper disposal of 1-Eicosanol-d41 and any contaminated materials is crucial to prevent

environmental contamination and adhere to regulations.

Unused Chemical: The most favorable course of action is to use an alternative chemical

product with less inherent propensity for occupational exposure or environmental

contamination.[4] Recycle any unused portion of the material for its approved use or return it

to the manufacturer or supplier.[4]

Contaminated Materials: Any materials, such as gloves, wipes, and containers, that come

into contact with 1-Eicosanol-d41 should be considered contaminated.

Disposal Method: Collect all waste in a suitable, closed, and properly labeled container.[3]

Disposal should be carried out in accordance with all applicable federal, state, and local

environmental regulations. Do not let the product enter drains.[3]

Workflow for Handling 1-Eicosanol-d41
The following diagram illustrates the standard operating procedure for handling 1-Eicosanol-
d41 from receipt to disposal.
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Caption: Workflow for the safe handling of 1-Eicosanol-d41.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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